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Compound of Interest

Compound Name:
1-cyclopentyl-N-methyl-

methanamine

Cat. No.: B1347557 Get Quote

Application Notes and Protocols for 1-
cyclopentyl-N-methyl-methanamine
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of solutions of 1-
cyclopentyl-N-methyl-methanamine for various experimental applications. The information is

intended to guide researchers in accurately preparing solutions while adhering to critical safety

measures.

Chemical and Physical Properties
1-cyclopentyl-N-methyl-methanamine is a secondary amine with the following properties:
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Property Value Source

Molecular Formula C₇H₁₅N [1]

Molar Mass 113.2 g/mol [1]

CAS Number 4492-51-7 [1][2][3]

Boiling Point 105 °C (at 210 Torr) [1]

Predicted Density 0.837 ± 0.06 g/cm³ [1]

Predicted pKa 11.06 ± 0.10

Solubility
The solubility of 1-cyclopentyl-N-methyl-methanamine is characteristic of aliphatic amines

with a similar carbon count. Lower aliphatic amines exhibit good solubility in water due to their

ability to form hydrogen bonds.[4] However, as the number of carbon atoms in the alkyl group

increases, the hydrophobic nature of the molecule predominates, leading to decreased water

solubility.[4] For amines with more than six carbon atoms, they are generally considered

sparingly soluble or insoluble in water.

Given its seven-carbon structure, 1-cyclopentyl-N-methyl-methanamine is expected to have

limited solubility in aqueous solutions. For many biological assays, organic solvents are

necessary to prepare stock solutions of hydrophobic compounds. Dimethyl sulfoxide (DMSO) is

a widely used solvent for this purpose as it can dissolve a broad range of both polar and

nonpolar compounds and is miscible with water and cell culture media.[5]

Recommended Solvents for Stock Solutions:

Dimethyl sulfoxide (DMSO): Preferred for most biological applications.

Ethanol: Can be used as an alternative to DMSO.

Methanol: Another potential organic solvent.

Stability and Storage
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Aliphatic amines are generally stable under standard laboratory conditions. However, they can

be susceptible to oxidation over time, which may be accelerated by exposure to air and light. In

aqueous solutions, the stability of amines can be influenced by the pH of the medium. Tertiary

amines are generally considered more thermally stable than primary and secondary amines.[6]

Storage Recommendations:

Neat Compound: Store in a tightly sealed container in a cool, dry, and well-ventilated area,

away from sources of ignition. Protect from light.

Stock Solutions:

For short-term storage (days to weeks), solutions in DMSO or ethanol can be stored at 2-

8°C.

For long-term storage (months), it is recommended to aliquot the stock solution into single-

use vials and store at -20°C or -80°C to minimize freeze-thaw cycles.

Safety Precautions
While a specific Safety Data Sheet (SDS) for 1-cyclopentyl-N-methyl-methanamine is not

readily available, general safety precautions for aliphatic amines should be strictly followed.

Aliphatic amines are typically flammable, corrosive, and can cause irritation to the skin, eyes,

and respiratory tract.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a lab coat and appropriate protective clothing.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid inhalation of vapors.
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Avoid contact with skin and eyes.

Keep away from heat, sparks, and open flames.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of 1-cyclopentyl-N-methyl-
methanamine in DMSO.

Materials:

1-cyclopentyl-N-methyl-methanamine (solid or liquid)

Anhydrous Dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Volumetric flask (appropriate size)

Micropipettes

Vortex mixer

Procedure:

Calculate the required mass of 1-cyclopentyl-N-methyl-methanamine:

For 1 mL of a 10 mM solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molar Mass ( g/mol )

Mass = 0.010 mol/L x 0.001 L x 113.2 g/mol = 0.001132 g = 1.132 mg

Weigh the compound:

Accurately weigh 1.132 mg of 1-cyclopentyl-N-methyl-methanamine using an analytical

balance.
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Dissolve the compound:

Transfer the weighed compound to a clean, dry volumetric flask.

Add a small amount of DMSO to the flask to dissolve the compound.

Vortex the solution until the compound is completely dissolved.

Adjust the final volume:

Carefully add DMSO to the volumetric flask until the final volume of 1 mL is reached.

Storage:

Store the stock solution in a tightly sealed vial at -20°C for long-term use.

Preparation of Working Solutions for in vitro Assays
This protocol outlines the preparation of a working solution from the 10 mM DMSO stock for

use in cell-based or other aqueous assays.

Materials:

10 mM stock solution of 1-cyclopentyl-N-methyl-methanamine in DMSO

Appropriate aqueous buffer or cell culture medium

Sterile microcentrifuge tubes or plates

Procedure:

Determine the final desired concentration of the compound in the assay.

Perform serial dilutions of the DMSO stock solution in the aqueous buffer or medium. It is

crucial to add the DMSO stock to the aqueous solution and not the other way around to

prevent precipitation of the compound.

Ensure the final concentration of DMSO in the assay is low (typically ≤ 0.5%) to avoid

solvent-induced toxicity or artifacts.
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Mix the working solution thoroughly by gentle pipetting or vortexing.

Use the working solution immediately or store it under appropriate conditions for the duration

of the experiment.

Experimental Workflow and Signaling Pathway
Diagrams
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Caption: Workflow for the preparation and use of 1-cyclopentyl-N-methyl-methanamine
solutions.
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Caption: Key considerations for handling and preparing 1-cyclopentyl-N-methyl-
methanamine solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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